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Compound of Interest

Compound Name: H-Gly-Gly-Met-OH

Cat. No.: B098633

Introduction

H-Gly-Gly-Met-OH, also known as Glycyl-glycyl-methionine, is a tripeptide composed of two
glycine residues and one methionine residue. As a distinct chemical entity, it serves as a
valuable model compound in peptide research and holds potential for various applications in
drug development and biotechnology. This guide provides a comprehensive overview of its
chemical properties, synthesis, and relevant biological context, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical and Physical Properties

The fundamental properties of H-Gly-Gly-Met-OH are summarized below. These data are
critical for experimental design, analytical characterization, and computational modeling.
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Property Value Source

(2S)-2-[[2-[(2-

aminoacetyl)amino]acetyllamin
IUPAC Name , [1]
0]-4-methylsulfanylbutanoic

acid
Molecular Formula C9H17N304S [1]
Molecular Weight 263.32 g/mol [1]
Exact Mass 263.09397721 Da [1]
CAS Number 17343-02-1 [1]
PubChem CID 7010486 [1]
Computed XLogP3 -3.7 [1]

Synthesis and Purification

The synthesis of H-Gly-Gly-Met-OH typically follows standard peptide chemistry protocols,
most commonly Solid-Phase Peptide Synthesis (SPPS). This method allows for the sequential
addition of amino acids on a solid support, enabling high yields and purity.

Logical Workflow for Solid-Phase Peptide Synthesis
(SPPS)

The SPPS process follows a cyclical workflow to build the peptide chain before cleavage from
the resin support.

Glycine, then Glycine

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Gly-Gly-Met-OH
https://www.benchchem.com/product/b098633?utm_src=pdf-body
https://www.benchchem.com/product/b098633?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fig. 1. General workflow for Solid-Phase Peptide Synthesis (SPPS).

Following synthesis, the crude peptide is purified, typically using Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC).

Biological Context: Methionine Biosynthesis

While specific signaling pathways for H-Gly-Gly-Met-OH are not extensively documented, the
biosynthesis of its constituent amino acid, methionine, is a fundamental and well-understood
pathway in plants and microorganisms.[2][3] Methionine is an essential amino acid for humans
and the precursor to S-adenosylmethionine (AdoMet), a universal methyl group donor.[3]
Understanding this pathway provides crucial context for the peptide's metabolic origins.
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Methionine Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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